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Compound of Interest

Compound Name: 6-chloro-L-tryptophan

Cat. No.: B015053

For researchers, scientists, and professionals in drug development, the meticulous
management and disposal of specialized chemical reagents like 6-chloro-L-tryptophan are
critical for ensuring laboratory safety and environmental compliance. While a specific Safety
Data Sheet (SDS) for 6-chloro-L-tryptophan is not readily available, guidance from the
disposal procedures of structurally similar compounds and general principles for handling
chlorinated organic waste provides a robust framework for its safe management.

Disclaimer: The following procedures are based on information for analogous compounds and
general laboratory chemical waste guidelines. It is imperative to consult your institution's
Environmental Health and Safety (EHS) department and local regulations for specific disposal
requirements.

Hazard Assessment and Personal Protective
Equipment (PPE)

Based on data from similar tryptophan derivatives, 6-chloro-L-tryptophan is not classified as a
hazardous substance under OSHA's Hazard Communication Standard. However, as with any
laboratory chemical, appropriate personal protective equipment (PPE) must be worn. This
includes safety glasses or goggles, gloves, and a lab coat. Any operations that may generate
dust should be conducted in a well-ventilated area or under a fume hood to prevent inhalation.

Quantitative Data Summary
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For quick reference, the following table summarizes key physical and chemical properties for 6-

chloro-L-tryptophan.

Property Value Source
Molecular Formula C11H11CIN202 PubChem[1]
Molecular Weight 238.67 g/mol PubChem[1]
Physical State Powder/Solid MedChemExpress|[2]
) Fisher Scientific (for similar
Appearance Off-white
compound)[3]
. N Benchchem (for similar
Stability Stable under normal conditions
compound)
) ) o Benchchem (for similar
Incompatible Materials Strong oxidizing agents

compound)

Step-by-Step Disposal Protocol

The proper disposal of 6-chloro-L-tryptophan is a multi-step process focused on containment,

clear labeling, and adherence to institutional and regulatory guidelines.

1. Waste Collection and Segregation:

e Collect waste 6-chloro-L-tryptophan in a dedicated, properly sealed, and clearly labeled

waste container.[4]

e As a chlorinated organic compound, it should be segregated as halogenated solvent waste.

[5] Do not mix with non-halogenated waste streams unless explicitly permitted by your

institution's EHS guidelines.[4][5]
2. Spill Management:

 In the event of a spill, avoid generating dust.[4]

o Carefully sweep up the solid material and place it into a suitable container for disposal.[4]
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o Ensure the spill area is thoroughly cleaned with an appropriate solvent after material
collection.

3. Container Labeling:

o Clearly label the waste container with the full chemical name: "Waste 6-chloro-L-
tryptophan”.

« Include the approximate quantity of the waste.
 Indicate that it is a "Halogenated Organic Waste".
4. Storage Pending Disposal:

» Store the sealed waste container in a designated chemical waste storage area, often
referred to as a Satellite Accumulation Area.[6]

e This area must be secure, well-ventilated, and away from incompatible materials such as
strong oxidizing agents.[4]

5. Final Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for pickup and final disposal.[4]

e Provide them with all necessary information about the waste material.
o Chlorinated organic waste is often disposed of via high-temperature incineration.[7][8]

Disposal Workflow Diagram

The logical flow of the disposal process can be visualized as follows:
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Caption: Disposal workflow for 6-chloro-L-tryptophan.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of 6-chloro-L-tryptophan, fostering a culture of safety and compliance
within the laboratory.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b015053?utm_src=pdf-body-img
https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://www.benchchem.com/product/b015053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

